Cas no 6264-66-0 (3,4,4'-Triaminodiphenyl ether)

3,4,4'-Triaminodiphenyl ether structure
3,4,4'-Triaminodiphenyl ether structure
Product Name:3,4,4'-Triaminodiphenyl ether
CAS No:6264-66-0
MF:C12H13N3O
MW:215.251122236252
MDL:MFCD00191504
CID:504087
PubChem ID:87577319
Update Time:2025-04-19

3,4,4'-Triaminodiphenyl ether Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine,4-(4-aminophenoxy)-
    • 3,4,4'-Triaminodiphenyl Ether
    • 4-(4-aminophenoxy)benzene-1,2-diamine
    • 3,4,4'-Triaminodiphenyl oxide
    • 3',4',4-Triaminodiphenylether
    • EINECS 228-425-9
    • 4-(4-Aminophenoxy)-1,2-benzenediamine
    • 1,2-Benzenediamine, 4-(4-aminophenoxy)-
    • 3,4,4'-TRIAMINODIPHENYLETHER
    • o-Phenylenediamine, 4-(p-aminophenoxy)-
    • MPKIJEUTPZPJFP-UHFFFAOYSA-N
    • 4-[(4-aminophenyl)oxy]benzene-1,2-diamine
    • DSSTox_CID_1372
    • CBMicro_013243
    • Cambridge id 5172395
    • DSSTox_RID_76116
    • Oprea1_471001
    • DSSTox_GSID_21372
    • 1,2-Benzenediamine, 4-(4-
    • T1561
    • DA-04268
    • BP-10642
    • Tox21_301531
    • DTXSID1021372
    • BIM-0013140.P001
    • NCGC00255251-01
    • AB00074833-01
    • 6264-66-0
    • AKOS001625392
    • CHEMBL3183092
    • SB78750
    • BRN 2731947
    • NS00035116
    • SMSF0004067
    • CCRIS 6683
    • AS-47996
    • CAS-6264-66-0
    • SCHEMBL301889
    • DTXCID601372
    • UNII-FG7FY3NCN4
    • FG7FY3NCN4
    • CB02796
    • 4-(4-Aminophenoxy)-1,2-benzenediamine #
    • F17502
    • MFCD00191504
    • CS-0210255
    • 3,4,4'-Triaminodiphenyl ether
    • MDL: MFCD00191504
    • Inchi: 1S/C12H13N3O/c13-8-1-3-9(4-2-8)16-10-5-6-11(14)12(15)7-10/h1-7H,13-15H2
    • InChI Key: MPKIJEUTPZPJFP-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N)C1=CC=C(C(=C1)N)N
    • BRN: 2731947

Computed Properties

  • Exact Mass: 215.10600
  • Monoisotopic Mass: 215.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 87.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.289
  • Boiling Point: 433.9°C at 760 mmHg
  • Flash Point: 246.5°C
  • Refractive Index: 1.712
  • PSA: 87.29000
  • LogP: 3.96910
  • Solubility: Not determined

3,4,4'-Triaminodiphenyl ether Security Information

3,4,4'-Triaminodiphenyl ether Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,4,4'-Triaminodiphenyl ether Pricemore >>

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abcr
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